Cas no 2138255-35-1 (5-chloro-2-fluoro-3-(4-fluoro-2-nitrophenyl)pyridine)

• Product Name: 5-chloro-2-fluoro-3-(4-fluoro-2-nitrophenyl)pyridine
• CAS No: 2138255-35-1
• MF: C₁₁H₅ClF₂N₂O₂
• MW: 270.619408369064
• CID: 6547024
• PubChem ID: 165955297
• Update Time: 2025-06-10

5-chloro-2-fluoro-3-(4-fluoro-2-nitrophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-chloro-2-fluoro-3-(4-fluoro-2-nitrophenyl)pyridine
• EN300-1067238
• 2138255-35-1

• Inchi： 1S/C11H5ClF2N2O2/c12-6-3-9(11(14)15-5-6)8-2-1-7(13)4-10(8)16(17)18/h1-5H
• InChI Key： DYBXVGSIFWCYLR-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C(=C1)C1C=CC(=CC=1[N+](=O)[O-])F)F

Computed Properties

• Exact Mass: 270.0007614g/mol
• Monoisotopic Mass: 270.0007614g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 58.7Ų

Additional information on 5-chloro-2-fluoro-3-(4-fluoro-2-nitrophenyl)pyridine

Comprehensive Overview of 5-Chloro-2-Fluoro-3-(4-Fluoro-2-Nitrophenyl)Pyridine (CAS No. 2138255-35-1)

5-Chloro-2-fluoro-3-(4-fluoro-2-nitrophenyl)pyridine (CAS 2138255-35-1) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyridine derivative family, characterized by its unique substitution pattern featuring chloro, fluoro, and nitrophenyl groups. Its molecular structure makes it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of novel kinase inhibitors and herbicides.

Recent trends in organic chemistry highlight the growing demand for fluorinated pyridines, driven by their enhanced metabolic stability and bioavailability. Researchers are increasingly exploring 5-chloro-2-fluoro-3-(4-fluoro-2-nitrophenyl)pyridine as a key building block for drug discovery, especially in targeting cancer therapeutics and central nervous system (CNS) disorders. The compound's nitrophenyl moiety also offers versatility in further functionalization, aligning with the industry's shift toward green chemistry and atom-efficient synthesis.

From an industrial perspective, CAS 2138255-35-1 is often discussed in forums focusing on high-value intermediates and custom synthesis. Its applications extend to material science, where its electron-withdrawing properties are leveraged in designing organic semiconductors. Environmental concerns have also spurred interest in its degradation pathways, with studies investigating its biodegradability and eco-toxicity profiles to ensure compliance with REACH regulations.

Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for characterizing 5-chloro-2-fluoro-3-(4-fluoro-2-nitrophenyl)pyridine. Purity thresholds (>98%) are strictly maintained to meet the demands of preclinical studies. The compound's stability under various pH conditions and thermal resistance further underscores its utility in formulation development.

In summary, 5-chloro-2-fluoro-3-(4-fluoro-2-nitrophenyl)pyridine (CAS 2138255-35-1) represents a cutting-edge intersection of medicinal chemistry and industrial applications. Its multifaceted role in R&D continues to inspire innovations, particularly in addressing unmet medical needs and sustainable agrochemical solutions.